Cas no 10601-98-6 (1-(chloromethyl)-4-ethynylbenzene)

• Product Name: 1-(chloromethyl)-4-ethynylbenzene
• CAS No: 10601-98-6
• MF: C₉H₇Cl
• MW: 150.60488152504
• MDL: MFCD19233016
• CID: 1168587
• PubChem ID: 20262715
• Update Time: 2025-11-02

1-(chloromethyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-ethynyl-
• 1-(chloromethyl)-4-ethynylbenzene
• MBIGNFNSALGEMI-UHFFFAOYSA-N
• AKOS006382435
• BS-52437
• 10601-98-6
• DTXSID30604292
• MFCD19233016
• SY345887
• SCHEMBL719349
• EN300-1985923

• MDL： MFCD19233016
• Inchi： 1S/C9H7Cl/c1-2-8-3-5-9(7-10)6-4-8/h1,3-6H,7H2
• InChI Key： MBIGNFNSALGEMI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 150.02371
• Monoisotopic Mass: 150.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-4-ethynylbenzene

Recent Advances in the Application of 1-(Chloromethyl)-4-ethynylbenzene (CAS: 10601-98-6) in Chemical Biology and Pharmaceutical Research

1-(Chloromethyl)-4-ethynylbenzene (CAS: 10601-98-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive chloromethyl and ethynyl functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, targeted therapy, and chemical probe development, highlighting its importance in advancing biomedical research.

One of the most notable applications of 1-(chloromethyl)-4-ethynylbenzene is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The ethynyl group in this compound facilitates efficient conjugation with azide-containing biomolecules, enabling the development of targeted drug delivery systems and diagnostic tools. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel anticancer agents, where it served as a linker to attach cytotoxic payloads to tumor-specific antibodies.

In addition to its applications in drug discovery, 1-(chloromethyl)-4-ethynylbenzene has been employed in the development of chemical probes for studying protein-protein interactions. Researchers have utilized its reactive chloromethyl group to covalently modify cysteine residues in target proteins, enabling the identification and characterization of previously unknown binding partners. A recent Nature Chemical Biology publication (2024) highlighted the use of this compound in creating activity-based probes for profiling enzyme activity in complex biological systems.

The compound's unique chemical properties have also made it valuable in materials science applications within the biomedical field. Its ability to form stable covalent bonds with various substrates has been exploited in the development of functionalized surfaces for biosensors and diagnostic devices. A 2023 Advanced Materials study demonstrated how 1-(chloromethyl)-4-ethynylbenzene could be used to create self-assembled monolayers with tailored surface properties for enhanced biomolecule detection.

Despite its promising applications, challenges remain in optimizing the synthesis and handling of 1-(chloromethyl)-4-ethynylbenzene due to its reactivity and potential instability under certain conditions. Recent efforts have focused on developing more efficient synthetic routes and stabilization strategies to facilitate its broader adoption in research and industrial applications. A 2024 Organic Process Research & Development publication detailed an improved synthetic protocol that enhances yield and purity while reducing environmental impact.

Looking forward, the unique properties of 1-(chloromethyl)-4-ethynylbenzene position it as a valuable tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent drug discovery. Its dual functionality allows for the creation of bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases, opening new avenues for targeted protein degradation therapies. Ongoing research in this area promises to expand the compound's utility in addressing previously undruggable targets.